1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine

• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-1-(3-methoxy-2-phenylmethoxyphenyl)methanamine
• InChI: InChI=1S/C20H21NO3/c1-22-19-11-5-9-17(13-21-14-18-10-6-12-23-18)20(19)24-15-16-7-3-2-4-8-16/h2-12,21H,13-15H2,1H3
• InChI Key: SOOYRQWTPYLIRA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2)CNCC3=CC=CO3

Description

1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine, also known as B-FMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. B-FMA is a novel compound that has been synthesized recently, and it has been found to have a unique mechanism of action that makes it a promising tool for studying various biological processes. In

Scientific Research Applications

1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine has several potential applications in scientific research. It has been found to be a potent inhibitor of the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in various neurological disorders such as Parkinson's disease and schizophrenia. 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine has also been found to have an inhibitory effect on the serotonin transporter, which makes it a useful tool for studying the role of serotonin in various psychiatric disorders such as depression and anxiety.

Mechanism of Action

The mechanism of action of 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine involves its ability to bind to the dopamine and serotonin transporters, which are responsible for the reuptake of dopamine and serotonin from the synaptic cleft. By inhibiting the reuptake of these neurotransmitters, 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine increases their concentration in the synaptic cleft, leading to an increase in their activity.
Biochemical and Physiological Effects:
1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine has been found to have several biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, leading to an increase in their activity. 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine has also been found to have an analgesic effect, which makes it a potential candidate for the development of new pain medications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine in lab experiments is its ability to selectively inhibit the dopamine and serotonin transporters, which makes it a valuable tool for studying the role of these neurotransmitters in various biological processes. However, one of the limitations of using 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine is its potential toxicity, which makes it important to use caution when handling the compound.

Future Directions

There are several potential future directions for research involving 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine. One possible direction is to investigate its potential as a treatment for various neurological and psychiatric disorders. Another possible direction is to explore its potential as a tool for studying the role of dopamine and serotonin in addiction and reward pathways. Additionally, further research could be conducted to investigate the potential of 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine as a pain medication.

Synthesis Methods

The synthesis of 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine involves several steps, including the reaction of 2-methoxy-5-nitrobenzaldehyde with benzyl bromide to form 2-(benzyloxy)-5-nitrobenzaldehyde. The resulting compound is then reduced to 2-(benzyloxy)-5-amino-benzaldehyde using sodium borohydride. Next, the compound is reacted with furan-2-carboxaldehyde in the presence of sodium triacetoxyborohydride to form 1-[2-(benzyloxy)-3-furylmethylamino]-2-(benzyloxy)-5-aminobenzene. Finally, the compound is deprotected using palladium on carbon to obtain 1-[2-(benzyloxy)-3-methoxyphenyl]-N-(furan-2-ylmethyl)methanamine.